5-ethyl-N-(1-ethyl-5-methyl-1H-pyrazol-3-yl)-3-thiophenecarboxamide

• IUPAC Name: 5-ethyl-N-(1-ethyl-5-methylpyrazol-3-yl)thiophene-3-carboxamide
• InChI: InChI=1S/C13H17N3OS/c1-4-11-7-10(8-18-11)13(17)14-12-6-9(3)16(5-2)15-12/h6-8H,4-5H2,1-3H3,(H,14,15,17)
• InChI Key: JZDNVTDWOGOVIH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CS1)C(=O)NC2=NN(C(=C2)C)CC
• Molecular Formula: C13H17N3OS
• Molecular Weight: 263.36 g/mol

Description

5-ethyl-N-(1-ethyl-5-methyl-1H-pyrazol-3-yl)-3-thiophenecarboxamide is a synthetic compound that has been extensively studied for its potential use in scientific research. It is commonly referred to as ETP-46464 and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of ETP-46464 involves its binding to the sigma-1 receptor, which leads to the modulation of various signaling pathways and cellular processes. It has been suggested that ETP-46464 may have neuroprotective effects and may also be useful in the treatment of various neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that ETP-46464 can modulate various biochemical and physiological processes in the body. It has been found to have analgesic effects, reduce inflammation, and improve memory function. It has also been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ETP-46464 in lab experiments is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the receptor's function and signaling pathways. However, one limitation of using ETP-46464 is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on ETP-46464. One area of interest is its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another potential direction is the development of more soluble analogs of ETP-46464 that can be more easily administered in experimental settings. Additionally, further studies are needed to fully understand the mechanism of action of ETP-46464 and its effects on various physiological processes.

Scientific Research Applications

ETP-46464 has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various physiological processes, including pain perception, memory formation, and neuronal survival.